Cas no 1330763-24-0 (Tert-Butyl 3-(Aminomethyl)-2,6-Dioxa-9-Azaspiro[4.5]Decane-9-Carboxylate(WX100681))

• Product name: Tert-Butyl 3-(Aminomethyl)-2,6-Dioxa-9-Azaspiro[4.5]Decane-9-Carboxylate(WX100681)
• CAS No: 1330763-24-0
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• CID: 4584276

Tert-Butyl 3-(Aminomethyl)-2,6-Dioxa-9-Azaspiro[4.5]Decane-9-Carboxylate(WX100681) Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl 3-(Aminomethyl)-2,6-Dioxa-9-Azaspiro[4.5]Decane-9-Carboxylate(WX100681)
• Tert-Butyl 3-(Aminomethyl)-2,6-Dioxa-9-Azaspiro[4.5]Decane-9-Carboxylate
• 2,6-Dioxa-9-azaspiro[4.5]decane-9-carboxylic acid, 3-(aminomethyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H24N2O4/c1-12(2,3)19-11(16)15-4-5-18-13(8-15)6-10(7-14)17-9-13/h10H,4-9,14H2,1-3H3
• InChI Key： MECDCDBYHFJSDY-UHFFFAOYSA-N
• SMILES： C1C2(CN(C(OC(C)(C)C)=O)CCO2)CC(CN)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on Tert-Butyl 3-(Aminomethyl)-2,6-Dioxa-9-Azaspiro[4.5]Decane-9-Carboxylate(WX100681)

Tert-Butyl 3-(Aminomethyl)-2,6-Dioxa-9-Azaspiro[4.5]Decane-9-Carboxylate (WX100681): A Comprehensive Overview

Tert-Butyl 3-(Aminomethyl)-2,6-Dioxa-9-Azaspiro[4.5]Decane-9-Carboxylate, commonly referred to as WX100681, is a complex organic compound with the CAS number 1330763-24-0. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom. The structure of WX100681 is notable for its spiro ring system, which includes a decane ring fused with an azaspiro system. The presence of amino and carboxylate groups further adds to its functional diversity, making it a versatile molecule with potential applications in various fields.

The molecular formula of WX100681 is C₁₅H₂₅N₃O₄, and its molecular weight is approximately 327.37 g/mol. The compound's structure comprises a central spiro atom (a nitrogen atom in this case) that connects two rings: one being a six-membered ring with two oxygen atoms (dioxane) and the other being a seven-membered ring containing an additional nitrogen atom. The substituents on the molecule include a tert-butyl group, an aminomethyl group, and a carboxylate group, which contribute to its unique chemical properties.

The synthesis of WX100681 typically involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and cyclizations. Recent advancements in synthetic chemistry have enabled the development of more efficient and selective methods for constructing spiro compounds like WX100681. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the spiro ring system, thereby improving yields and reducing reaction times.

WX100681 has garnered significant attention in the scientific community due to its potential applications in drug discovery and materials science. In the pharmaceutical industry, spiro compounds are often sought after for their ability to modulate biological targets such as enzymes and receptors. The presence of an amino group in WX100681 makes it particularly interesting for applications in peptide synthesis or as a building block for bioactive molecules.

In recent studies, researchers have investigated the use of WX100681 as a precursor for drug delivery systems. The carboxylate group on the molecule can be modified to form esters or amides, enabling the creation of biocompatible materials for controlled drug release. Additionally, the spiro structure provides rigidity and stability to the molecule, which are desirable properties for drug candidates.

The versatility of WX100681 extends beyond pharmaceutical applications. Its unique structure also makes it a candidate for use in materials science, particularly in the development of advanced polymers and coatings. The amino and carboxylate groups can participate in cross-linking reactions, leading to materials with enhanced mechanical properties.

In terms of safety and handling, WX100681 is not classified as a hazardous chemical under current regulations. However, standard laboratory precautions should be taken when working with any organic compound to ensure safe handling and disposal.

In conclusion, Tert-Butyl 3-(Aminomethyl)-2,6-Dioxa-9-Azaspiro[4.5]Decane-9-Carboxylate (WX100681) is a fascinating compound with a complex structure and diverse potential applications. Its unique spiro system and functional groups make it a valuable molecule in both academic research and industrial settings. As research continues to uncover new synthetic methods and applications for this compound, its significance in various fields is expected to grow further.